Cas no 91656-99-4 ((5-bromopent-1-yn-1-yl)trimethylsilane)

(5-Bromopent-1-yn-1-yl)trimethylsilane is a versatile organosilicon compound featuring both a terminal alkyne and a bromoalkyl functional group. The trimethylsilyl (TMS) moiety enhances stability and facilitates handling, while the bromine substituent offers reactivity for further functionalization, such as nucleophilic substitution or cross-coupling reactions. The terminal alkyne group enables click chemistry applications, including Cu-catalyzed azide-alkyne cycloaddition (CuAAC). This compound is particularly useful in organic synthesis, serving as a building block for complex molecular architectures. Its dual functionality allows for sequential modifications, making it valuable in pharmaceutical and materials science research. The TMS group can be selectively removed under mild conditions, providing additional synthetic flexibility.

(5-bromopent-1-yn-1-yl)trimethylsilane structure

91656-99-4 structure

Product Name:(5-bromopent-1-yn-1-yl)trimethylsilane

CAS No:91656-99-4

MF:C₉H₁₇BrSi

MW:233.220782995224

CID:786836

PubChem ID:11053532

Update Time:2025-10-31

(5-bromopent-1-yn-1-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

- Silane, (6-bromo-1-hexynyl)trimethyl-
- 6-bromohex-1-ynyl(trimethyl)silane
- 91656-99-4
- DTXSID90453501
- SCHEMBL4822542
- (6-Bromohex-1-yn-1-yl)trimethylsilane
- 1-Trimethylsilyl-6-bromohex-1-yne
- HWXMWEWLBKPPBD-UHFFFAOYSA-N
- (5-bromopent-1-yn-1-yl)trimethylsilane
- Inchi： 1S/C9H17BrSi/c1-11(2,3)9-7-5-4-6-8-10/h4-6,8H2,1-3H3
- InChI Key： HWXMWEWLBKPPBD-UHFFFAOYSA-N
- SMILES： BrCCCCC#C[Si](C)(C)C

Computed Properties

Exact Mass: 232.02829g/mol
Monoisotopic Mass: 232.02829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

(5-bromopent-1-yn-1-yl)trimethylsilane Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(5-bromopent-1-yn-1-yl)trimethylsilane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B429463-10mg	(5-bromopent-1-yn-1-yl)trimethylsilane	91656-99-4	10mg	$ 50.00	2022-06-07
TRC	B429463-50mg	(5-bromopent-1-yn-1-yl)trimethylsilane	91656-99-4	50mg	$ 185.00	2022-06-07
TRC	B429463-100mg	(5-bromopent-1-yn-1-yl)trimethylsilane	91656-99-4	100mg	$ 295.00	2022-06-07

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Additional information on (5-bromopent-1-yn-1-yl)trimethylsilane

Comprehensive Overview of CAS No. 91656-99-4: (5-Bromopent-1-yn-1-yl)trimethylsilane

The compound identified by CAS No. 91656-99-4, commonly referred to as (5-bromopent-1-yn-1-yl)trimethylsilane, is a significant molecule in the field of organic chemistry. This compound is a derivative of trimethylsilane, where the silicon atom is bonded to three methyl groups and a bromoalkynyl group. The structure of this compound is characterized by a pentynyl chain with a bromine substituent at the fifth position, making it a unique member of the silanes family.

Trimethylsilane derivatives have been extensively studied due to their versatile applications in organic synthesis. The presence of the bromine atom in (5-bromopent-1-yn-1-yl)trimethylsilane introduces additional reactivity, making it a valuable intermediate in various chemical reactions. Recent studies have highlighted its role in the synthesis of complex organic molecules, particularly in the construction of biologically active compounds.

One of the key features of this compound is its ability to act as a protecting group in organic synthesis. The trimethylsilyl (TMS) group is well-known for its stability under mild reaction conditions, making it an ideal choice for protecting hydroxyl, amino, and other nucleophilic groups during multi-step synthesis. The bromine substituent in this compound further enhances its utility by providing an additional site for functionalization.

Recent research has focused on the application of (5-bromopent-1-yn-1-yl)trimethylsilane in click chemistry, particularly in the formation of carbon-carbon bonds via alkyne metathesis. This reaction has been optimized using various catalysts, leading to higher yields and selectivity. The use of this compound in such reactions has been documented in several high-profile journals, underscoring its importance in modern organic chemistry.

In addition to its role in organic synthesis, (5-bromopent-1-ylnyl)trimethylsilane has been explored for its potential applications in materials science. Its unique electronic properties make it a candidate for use in the development of novel polymers and nanomaterials. Researchers have investigated its ability to form stable silicon-carbon bonds under various conditions, which could pave the way for new materials with enhanced mechanical and electronic properties.

The synthesis of (5-bromopent-ylnyl)trimethylsilane involves a multi-step process that typically begins with the preparation of the corresponding alkyne. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have made this compound more accessible to researchers and industry professionals alike.

From an environmental standpoint, (5-bromopent-ylnyl)trimethylsilane has been studied for its biodegradation properties. Research indicates that under certain conditions, this compound can undergo hydrolysis to form less hazardous byproducts, which is a critical consideration for its industrial applications.

In conclusion, CAS No. 91656-99-) represents a versatile and valuable compound with wide-ranging applications in organic synthesis, materials science, and beyond. Its unique chemical properties and reactivity continue to make it a focal point for researchers seeking innovative solutions in these fields.